molecular formula C7H8N4S B13525994 5-(1-Methyl-1h-1,2,4-triazol-5-yl)thiophen-2-amine

5-(1-Methyl-1h-1,2,4-triazol-5-yl)thiophen-2-amine

Cat. No.: B13525994
M. Wt: 180.23 g/mol
InChI Key: AMIDMTQTKGGLIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine is a heterocyclic compound featuring a thiophene ring substituted with a 1-methyl-1,2,4-triazole moiety at the 5-position and an amine group at the 2-position. This compound serves as a key intermediate in medicinal chemistry, particularly in the synthesis of inhibitors targeting enzymes such as p97 ATPase (e.g., reductive amination reactions as described in ). Its structural framework combines electron-rich (thiophene) and electron-deficient (1,2,4-triazole) regions, making it a versatile scaffold for drug discovery.

Properties

Molecular Formula

C7H8N4S

Molecular Weight

180.23 g/mol

IUPAC Name

5-(2-methyl-1,2,4-triazol-3-yl)thiophen-2-amine

InChI

InChI=1S/C7H8N4S/c1-11-7(9-4-10-11)5-2-3-6(8)12-5/h2-4H,8H2,1H3

InChI Key

AMIDMTQTKGGLIF-UHFFFAOYSA-N

Canonical SMILES

CN1C(=NC=N1)C2=CC=C(S2)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine typically involves the reaction of 1-methyl-1H-1,2,4-triazole with a thiophene derivative under specific conditions. One common method involves the use of a base such as sodium hydride or potassium carbonate to deprotonate the triazole, followed by nucleophilic substitution with a halogenated thiophene compound .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

5-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine can undergo various chemical reactions, including:

    Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

    Reduction: The triazole ring can be reduced under specific conditions to form corresponding amines.

    Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the thiophene ring.

Common Reagents and Conditions

    Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

    Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

    Substitution: Halogenated thiophene derivatives and bases like sodium hydride or potassium carbonate are used.

Major Products Formed

    Oxidation: Sulfoxides and sulfones.

    Reduction: Amines.

    Substitution: Various substituted thiophene derivatives.

Scientific Research Applications

5-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine has several applications in scientific research:

Mechanism of Action

The mechanism of action of 5-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine involves its interaction with specific molecular targets. The triazole ring can form hydrogen bonds and π-π interactions with biological macromolecules, influencing their function. Additionally, the thiophene ring can participate in electron transfer processes, making the compound useful in electronic applications .

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural and Functional Group Variations

Compound 1 : 5-(2-Methoxyphenyl)-1,3,4-thiadiazol-2-amine ()
  • Structural Features : Replaces the thiophene ring with a 1,3,4-thiadiazole ring and substitutes the triazole with a 2-methoxyphenyl group.
  • Applications : Thiadiazoles are widely studied for antimicrobial and anticancer activities.
Compound 2 : 4-tert-Butyl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-amine ()
  • Structural Features : Uses a thiazole ring instead of thiophene, with a bulky tert-butyl group and a 1H-1,2,4-triazole substituent.
  • Key Differences : The thiazole ring introduces an additional nitrogen atom, altering electronic properties. The tert-butyl group enhances steric bulk, which may reduce metabolic degradation.
  • Applications : Thiazole derivatives are prominent in kinase inhibitor design.
Compound 3 : 1-ethyl-N-[(thiophen-2-yl)methyl]-1H-tetrazol-5-amine ()
  • Structural Features : Replaces 1,2,4-triazole with a tetrazole ring and includes an ethyl group.
  • Key Differences : Tetrazoles are more electron-deficient and acidic (pKa ~4.5), favoring ionic interactions in biological systems.
  • Applications : Tetrazoles are common in antihypertensive agents (e.g., angiotensin II receptor blockers).

Crystallographic and Computational Studies

  • Software Tools : SHELX and ORTEP-III were used to determine crystal structures of analogues (e.g., 5-(4-Methylphenyl)-1,3,4-thiadiazol-2-amine in ).
  • Key Insight : The planar triazole-thiophene system in the target compound likely facilitates π-π stacking interactions in protein binding pockets, similar to benzothiazole derivatives in .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.